Cas no 2034633-82-2 (N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide)

• Product Name: N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide
• CAS No: 2034633-82-2
• MF: C₁₇H₂₁N₃O₂S
• MW: 331.432542562485
• CID: 5354579
• Update Time: 2025-05-30

N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)tetrahydrofuran-3-carboxamide
• N-[2-(5-cyclopropyl-3-thiophen-3-ylpyrazol-1-yl)ethyl]oxolane-3-carboxamide
• N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide

• Inchi： 1S/C17H21N3O2S/c21-17(13-3-7-22-10-13)18-5-6-20-16(12-1-2-12)9-15(19-20)14-4-8-23-11-14/h4,8-9,11-13H,1-3,5-7,10H2,(H,18,21)
• InChI Key： XNUNHMYIRKZNLJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(C2CC2)N(CCNC(C2COCC2)=O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 432
• XLogP3: 1.4
• Topological Polar Surface Area: 84.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide

N-{2-[5-Cyclopropyl-3-(Thiophen-3-yl)-1H-Pyrazol-1-yl]Ethyl}Oxolane-3-Carboxamide: A Comprehensive Overview

The compound N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide, with CAS No. 2034633-82-2, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and materials science. This compound is notable for its unique structure, which combines a pyrazole ring, a thiophene moiety, and a cyclopropane group, all of which contribute to its intriguing chemical properties. Recent studies have highlighted its potential applications in drug discovery and advanced materials development.

The core structure of this compound features a pyrazole ring, a five-membered heterocycle with two nitrogen atoms. Pyrazole derivatives are well-known for their versatility in medicinal chemistry due to their ability to interact with various biological targets. The presence of a thiophene group at the 3-position of the pyrazole ring adds electronic diversity, enhancing the molecule's reactivity and stability. Furthermore, the cyclopropane group attached at the 5-position introduces strain and unique geometric properties, which can influence the molecule's pharmacokinetic profile.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient synthetic routes to construct the pyrazole-thiophene-cyclopropane framework. These methods often involve multi-component reactions or stepwise synthesis strategies, ensuring high yields and purity. The incorporation of oxolane (tetrahydrofuran) as part of the carboxamide group further enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmacological studies.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Preclinical studies have demonstrated its ability to modulate key biological pathways associated with inflammatory diseases and neurodegenerative disorders. The thiophene moiety has been shown to exhibit anti-inflammatory properties, while the pyrazole ring contributes to antioxidant activity. Additionally, the cyclopropane group may play a role in enhancing the molecule's selectivity for specific targets.

In terms of materials science, this compound has shown potential as a building block for advanced polymers and nanomaterials. Its unique electronic properties make it suitable for applications in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers and nanostructured films, which could pave the way for innovative electronic devices.

The development of this compound has also been driven by advancements in computational chemistry. Molecular modeling studies have provided insights into its electronic structure, conformational flexibility, and interaction with biological systems. These computational tools have been instrumental in optimizing its design for specific applications.

In conclusion, N-{2-[5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthesis and characterization techniques, positions it as a valuable asset in both medicinal chemistry and materials science research.